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Compound of Interest

Compound Name: ADTN

Cat. No.: B1665609 Get Quote

For researchers, scientists, and drug development professionals working with 2-Amino-6,7-

dihydroxy-1,2,3,4-tetrahydronaphthalene (ADTN), a potent dopamine receptor agonist,

adherence to strict safety protocols is paramount. This document provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

handling of this neuroactive compound.

Hazard Identification and Quantitative Data
ADTN hydrobromide is classified as a hazardous substance. Based on available safety data, it

can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[1] While specific quantitative toxicity data such as an LD50 or Occupational

Exposure Limit (OEL) for ADTN is not readily available in the public domain, its potent activity

as a dopamine agonist necessitates handling it as a highly potent compound. The

precautionary principle dictates that stringent controls be in place to minimize any potential

exposure.
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Parameter Data/Information Source

Full Chemical Name
2-Amino-6,7-dihydroxy-1,2,3,4-

tetrahydronaphthalene
N/A

CAS Number 13575-86-5 (for hydrobromide) [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Signal Word Warning [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to prevent dermal, ocular, and respiratory exposure to

ADTN. The following multi-layered approach is mandatory.

Standard Laboratory Attire:
Lab Coat: A clean, buttoned lab coat must be worn at all times.

Closed-toe Shoes: Footwear that fully covers the feet is required.

Specific PPE for Handling ADTN:
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PPE Category Specification Rationale

Gloves
Double gloving with nitrile

gloves is recommended.

Provides a robust barrier

against dermal absorption.

Regularly inspect gloves for

any signs of degradation or

perforation.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles entering the

eyes.[1]

Respiratory Protection

For handling the solid

compound or when aerosols

may be generated, a NIOSH-

approved respirator is

essential. A half- or full-

facepiece respirator with

appropriate particulate filters

(N95 or higher) should be

used.

Prevents inhalation of the

potent neuroactive powder.

The specific type of respirator

should be selected based on a

risk assessment of the planned

procedure.

Body Protection
A disposable gown should be

worn over the lab coat.

Provides an additional layer of

protection against

contamination of personal

clothing.

Experimental Protocols: Safe Handling and
Operational Plan
A systematic approach to handling ADTN, from preparation to disposal, is crucial for

maintaining a safe laboratory environment.

Engineering Controls:
Ventilation: All handling of solid ADTN and preparation of its solutions must be conducted in

a certified chemical fume hood or a glove box to minimize inhalation exposure.
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Designated Area: Designate a specific area within the laboratory for ADTN work. This area

should be clearly marked with warning signs.

Step-by-Step Handling Procedure:
Preparation: Before handling ADTN, ensure all necessary PPE is correctly donned. Prepare

the designated workspace by covering it with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within the confines of a chemical fume hood

on a tared weigh boat. Use appropriate tools (e.g., non-sparking spatula) to handle the

powder.

Solution Preparation: When preparing solutions, add the solvent to the vessel containing the

pre-weighed ADTN slowly to avoid splashing. Keep the container covered as much as

possible during this process.

Post-Handling: After handling ADTN, thoroughly decontaminate all surfaces and equipment.

Remove and dispose of all contaminated disposable materials as hazardous waste. Wash

hands thoroughly with soap and water.

Disposal Plan
Proper disposal of ADTN and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Collection:
Solid Waste: All disposable items that have come into contact with ADTN, including gloves,

bench paper, weigh boats, and pipette tips, must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused ADTN solutions and the first rinse of any contaminated glassware

should be collected in a separate, sealed, and clearly labeled hazardous liquid waste

container.

Sharps: Needles and other sharps used in procedures involving ADTN must be disposed of

in a designated sharps container for hazardous chemical waste.
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Decontamination and Glassware Cleaning:
Initial Decontamination: Surfaces and non-disposable equipment should be wiped down with

a suitable laboratory detergent.

Glassware Rinsing: Glassware that has contained ADTN should be rinsed with a suitable

solvent (e.g., ethanol) to remove residual compound. This initial rinseate must be collected

as hazardous liquid waste.

Final Cleaning: After the initial decontamination and rinse, glassware can be washed using

standard laboratory procedures.

Final Disposal:
All collected hazardous waste must be disposed of through the institution's official hazardous

waste management program. Do not dispose of ADTN or contaminated materials in the regular

trash or down the drain.

Visualization of the ADTN Handling Workflow
The following diagram illustrates the logical flow of the safe handling and disposal process for

ADTN.
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ADTN Handling and Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of ADTN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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